2-methyl-3-oxo-N'-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide

• IUPAC Name: 2-methyl-3-oxo-N'-[3-(trifluoromethyl)benzoyl]-4H-1,4-benzoxazine-2-carbohydrazide
• InChI: InChI=1S/C18H14F3N3O4/c1-17(15(26)22-12-7-2-3-8-13(12)28-17)16(27)24-23-14(25)10-5-4-6-11(9-10)18(19,20)21/h2-9H,1H3,(H,22,26)(H,23,25)(H,24,27)
• InChI Key: RFSPZHNDGPIPQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC2=CC=CC=C2O1)C(=O)NNC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3O4
• Molecular Weight: 393.3 g/mol
• CAS No.: 861207-04-7

Description

The compound “2-methyl-3-oxo-N’-[3-(trifluoromethyl)benzoyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carbohydrazide” is a complex organic molecule. It contains several functional groups including a trifluoromethyl group, a benzoyl group, a 1,4-benzoxazine ring, and a carbohydrazide group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a benzoxazine ring and a trifluoromethyl group could potentially influence the compound’s conformation and reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a trifluoromethyl group could potentially increase the compound’s lipophilicity, which might influence its solubility and stability.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity, or investigating its mechanism of action. Additionally, efforts could be made to optimize its synthesis and improve its yield.